Cas no 1478551-17-5 (3,3-Dimethyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 3,3-Dimethyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 1478551-17-5
• Molecular Formula: C₁₀H₁₈O₂S
• Molecular Weight: 202.313722133636
• CID: 5708223
• PubChem ID: 65134329

3,3-Dimethyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid Properties

Names and Identifiers

• 1478551-17-5
• 1-(Isopropylthio)-3,3-dimethylcyclobutane-1-carboxylic acid
• CS-0288371
• 3,3-dimethyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid
• EN300-1122441
• 3,3-dimethyl-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylicacid
• AKOS014467582

• InChIKey： WFUQTNWIKXHXMB-UHFFFAOYSA-N
• Inchi： 1S/C10H18O2S/c1-7(2)13-10(8(11)12)5-9(3,4)6-10/h7H,5-6H2,1-4H3,(H,11,12)
• SMILES： S(C(C)C)C1(C(=O)O)CC(C)(C)C1

Computed Properties

• Exact Mass: 202.10275099g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 202.10275099g/mol
• Heavy Atom Count: 13
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates